7-phenyl-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: 7-phenyl-N-thiophen-2-yl-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C16H18N2OS2/c19-16(17-15-7-4-11-21-15)18-9-8-14(20-12-10-18)13-5-2-1-3-6-13/h1-7,11,14H,8-10,12H2,(H,17,19)
• InChI Key: RAHBGRWQMYTXMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)NC3=CC=CS3
• Molecular Formula: C16H18N2OS2
• Molecular Weight: 318.5 g/mol

Description

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It includes the starting materials, reaction conditions, and the yield of the product.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, chemical stability, and reactivity.

Scientific Research Applications

Anticonvulsant Activity
Research on related compounds, such as substituted 1,3,4-thiadiazoles, has shown that specific modifications in the structure can lead to potent anticonvulsant properties. Studies on aminoalkyl derivatives of thiadiazoles suggest that certain structural alterations, like alkylation of the side-chain nitrogen atom or replacement of biphenyl groups with phenyl or benzyl, can significantly impact anticonvulsant activity. This insight might guide the exploration of 7-phenyl-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide derivatives for potential anticonvulsant applications (Stillings, Welbourn, & Walter, 1986).

Antibiotic and Antibacterial Drugs Synthesis
The synthesis of thiophene-2-carboxamide derivatives has been explored for their potential as new antibiotic and antibacterial drugs. The biological activity of these compounds against both Gram-positive and Gram-negative bacteria suggests their utility in developing new therapeutic agents. This line of research is critical for addressing the growing concern of antibiotic resistance and highlights the importance of thiophene derivatives in medicinal chemistry (Ahmed, 2007).

Anticancer Research
Novel thiophene derivatives have been synthesized and evaluated for their anticancer activities. The structural diversity of these compounds allows for the exploration of their efficacy against various cancer cell lines. For instance, studies on N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides have shown promising antinociceptive and potentially anticancer activities, indicating the potential of 7-phenyl-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide analogs in cancer research (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).

Antimicrobial Activity
The antimicrobial properties of thiophene compounds have been extensively studied, revealing their potential as effective agents against a range of bacterial and fungal pathogens. This research is pivotal for developing new treatments for infectious diseases, especially in an era of increasing antimicrobial resistance. The exploration of thiophene-2-carboxamide derivatives in this context could provide valuable insights into novel antimicrobial strategies (Sowmya, Teja, Padmaja, Prasad, & Padmavathi, 2018).